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Compound of Interest

Compound Name: (R)-Amlodipine-d4

Cat. No.: B15145065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (R)-Amlodipine-d4, a deuterated

internal standard crucial for the accurate quantification of amlodipine enantiomers in preclinical

and clinical research. This document outlines supplier details, purchasing information, and

detailed experimental protocols for its use in bioanalytical assays. Furthermore, it elucidates the

signaling pathways associated with amlodipine's mechanism of action.

Supplier and Purchasing Information
(R)-Amlodipine-d4 and its racemic form, Amlodipine-d4, are available from several specialized

chemical suppliers. The following tables summarize key purchasing information to facilitate

procurement for research purposes.

Table 1: (R)-Amlodipine-d4 Supplier Information

Supplier CAS Number
Catalog
Number

Purity
Available
Quantities

Simson Pharma

Limited
1346616-97-4 A090006

Custom

Synthesis
Custom

Clearsynth 1346616-97-4 CS-O-06404 99.85% (HPLC)

1 mg, 2.5 mg, 5

mg, 10 mg, 25

mg, 50 mg
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Table 2: Racemic Amlodipine-d4 Supplier Information

Supplier CAS Number
Catalog
Number

Purity
Available
Quantities &
Price

Simson Pharma

Limited
1185246-14-3 A090052 In Stock Inquire for pricing

1185246-15-4

(Maleate)
A090016 In Stock Inquire for pricing

ESS Inc. 1185246-14-3 ESS0524
99.4% (HPLC);

99.9% atom D

10 mg (

350), 25𝑚𝑔(350),25mg(

720), 50 mg (

1200), 100𝑚𝑔(1200),100mg

2000)[1]

1185246-15-4

(Maleate)
ESS0179

99.7% (HPLC);

99% atom D
10 mg ($285)[2]

Santa Cruz

Biotechnology
1185246-14-3 sc-218763 Not specified Inquire for pricing

Cayman

Chemical

1185246-15-4

(Maleate)
15215

≥99% deuterated

forms (d1-d4)

Inquire for

pricing[3]

Pharmaffiliates
1185246-15-4

(Maleate)
PA STI 007440 Not specified

Inquire for

pricing[4]

Tebubio Not specified TMIH-0087 Not specified 1 mg[5]

Experimental Protocols: Bioanalytical Method for
Amlodipine Enantiomers
(R)-Amlodipine-d4 is primarily utilized as an internal standard for the stereoselective

quantification of amlodipine enantiomers in biological matrices by liquid chromatography-tandem
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mass spectrometry (LC-MS/MS). The following is a representative protocol synthesized from

published methods.

Sample Preparation: Solid Phase Extraction (SPE)
To 100 µL of human plasma, add 5 µL of the internal standard working solution ((R)-
Amlodipine-d4 and (S)-Amlodipine-d4).

Add 500 µL of 0.2% (v/v) ethanolamine in water and vortex the sample.

Condition a polymeric reversed-phase SPE cartridge by washing with 1 mL of methanol

followed by 1 mL of water.

Load the plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.

Elute the analytes with 1 mL of 0.1% formic acid in methanol.

Evaporate the eluent to dryness under a gentle stream of nitrogen at 50°C.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Liquid Chromatography Conditions
LC System: SCIEX ExionLC™ AD HPLC System or equivalent.

Column: Chiral stationary phase column (e.g., CHIRALCEL OZ-RH, 150 mm × 4.6 mm, 5 µm

or Phenomenex Lux Cellulose-4).

Mobile Phase: Acetonitrile and water (containing 10 mM ammonium acetate and 0.5%

ammonia solution) in a ratio of 95:5 (v/v).

Flow Rate: 0.5 mL/min.

Column Temperature: 25°C.

Injection Volume: 20 µL.
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Mass Spectrometry Conditions
Mass Spectrometer: SCIEX QTRAP® 4500 System or equivalent.

Ionization Source: Electrospray Ionization (ESI), positive ion mode.

Source Temperature: 300°C.

IonSpray Voltage: 5500 V.

Multiple Reaction Monitoring (MRM) Transitions:

Amlodipine enantiomers: m/z 409.1 → 238.0.

(R)-Amlodipine-d4 (Internal Standard): m/z 413.1 → 242.0 (example, confirm with

standard).

Signaling Pathways and Mechanism of Action
Amlodipine is a dihydropyridine calcium channel blocker that primarily targets L-type calcium

channels in vascular smooth muscle cells. Its therapeutic effects in hypertension and angina are

a direct result of this interaction.

Primary Mechanism: L-type Calcium Channel Blockade
Amlodipine binds to the L-type calcium channels on vascular smooth muscle cells, inhibiting the

influx of extracellular calcium. This reduction in intracellular calcium concentration prevents the

activation of calmodulin and subsequently myosin light chain kinase (MLCK). As a result, the

phosphorylation of myosin light chains is reduced, leading to smooth muscle relaxation and

vasodilation. This vasodilation decreases total peripheral resistance, thereby lowering blood

pressure.
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Caption: Amlodipine's primary mechanism of action.

Secondary Signaling Pathway: Akt2/Sp1/miR-21 Axis
Recent research has uncovered a secondary signaling pathway through which amlodipine may

exert its effects on vascular smooth muscle cells. Amlodipine has been shown to induce the

expression of microRNA-21 (miR-21). This is mediated by the activation of Akt2, which in turn

activates the transcription factor Sp1. Sp1 then binds to the promoter of miR-21, leading to its

upregulation. This pathway is implicated in the regulation of vascular smooth muscle cell

phenotype and may contribute to the overall therapeutic effects of amlodipine.
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Caption: Amlodipine's secondary signaling pathway.

Experimental Workflow
The following diagram illustrates a typical workflow for a pharmacokinetic study of amlodipine

enantiomers using (R)-Amlodipine-d4 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15145065?utm_src=pdf-body-img
https://www.benchchem.com/product/b15145065?utm_src=pdf-body-img
https://www.benchchem.com/product/b15145065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Animal Dosing or

Human Sample Collection

Plasma Separation

Add (R)-Amlodipine-d4
Internal Standard

Solid Phase Extraction (SPE)

Dry Down &
Reconstitute

LC-MS/MS Analysis

Data Analysis &
Pharmacokinetic Modeling

End:
Report Generation

Click to download full resolution via product page

Caption: Bioanalytical workflow for amlodipine enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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